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Compound of Interest

Compound Name: Pyromellitic dianhydride

Cat. No.: B145882

Introduction

Pyromellitic dianhydride (PMDA), with the chemical formula C10H20es, is a highly reactive
organic compound that serves as a fundamental building block in the synthesis of high-
performance polymers.[1][2] Systematically named 1,2,4,5-benzenetetracarboxylic dianhydride,
it consists of a central benzene ring fused to two anhydride groups.[1] This structure imparts
exceptional thermal stability and reactivity, making PMDA a critical monomer in the production
of polyimides, such as Kapton, which are prized for their excellent mechanical strength,
chemical resistance, and thermal stability.[1][2] It also functions as a curing agent for epoxy
resins and a chain extender in polymer recycling.[3][4][5] This guide provides an in-depth
overview of the core physical and chemical properties of PMDA, detailed experimental
protocols, and key reactivity pathways, intended for researchers, scientists, and professionals
in materials science and drug development.

Physical Properties

PMDA typically appears as a white to light yellow crystalline powder.[1][4][6] It is a hygroscopic
solid that readily absorbs moisture from the atmosphere.[3][6] Due to its moisture sensitivity, it
should be stored in dry, cool, and well-ventilated conditions under an inert atmosphere.[7][8]

Tabulated Physical Data

The key physical properties of pyromellitic dianhydride are summarized in the table below.
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Property Value Source(s)

Molecular Formula C10H206 [1114161191

Molecular Weight 218.12 g/mol [6][9][10]
White to light yellow crystalline

Appearance [1][41[6]
powder

Melting Point 283 - 286 °C (541 - 547 °F) [31[9][11]

Boiling Point 397 - 400 °C (747 - 752 °F) [31[41[6]1[9]

Density 1.68 g/cm3 [3B1141161[12]
4.8 x 10 mmHg at 25 °C

Vapor Pressure ] [6]
(Estimated)

Log P (n-octanol/water) <-2.03at21.5°C [11]

- Reacts; 8.56 g/L at 20 °C
Water Solubility [6][10][11]

(before hydrolysis)

Solubility Profile

PMDA's solubility is dictated by its reactivity, particularly with protic solvents. It readily

hydrolyzes in water to form pyromellitic acid.[2][4] It is soluble in a range of polar organic

solvents but generally insoluble in nonpolar solvents.
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Solvent Solubility Source(s)
Dimethyl sulfoxide (DMSO) Soluble [1]0415]
Dimethylformamide (DMF) Soluble [4]
Acetone Soluble [41[5]
Tetrahydrofuran (THF) Soluble

Methyl Ethyl Ketone (MEK) Soluble [4]

Ethyl Acetate Soluble [4]
Chloroform Insoluble [4]

Ether Insoluble [4]
Benzene Insoluble [4]

Reacts to form pyromellitic
Water y [4][10][12]
aci

Chemical Properties and Reactivity

The chemical behavior of PMDA is dominated by the two highly electrophilic anhydride groups,
which makes it an excellent electron acceptor.[13] This high reactivity is the basis for its primary
applications in polymerization and cross-linking reactions.[14]

Hydrolysis

When exposed to moisture or water, PMDA undergoes rapid hydrolysis. The anhydride rings
open to form the corresponding tetracarboxylic acid, pyromellitic acid.[2][4][6] This reaction is a
critical consideration for its handling and storage.
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Caption: Reaction pathway for the hydrolysis of PMDA.

Polyimide Synthesis

The most significant application of PMDA is as a monomer in the synthesis of polyimides.[1][13]
The process typically involves a two-step polycondensation reaction with a diamine (e.g., 4,4'-
oxydianiline, ODA).

¢ Poly(amic acid) Formation: PMDA reacts with the diamine at or below room temperature in a
polar aprotic solvent like DMF to form a soluble poly(amic acid) intermediate.[13][15]

¢ Imidization: The poly(amic acid) is then converted to the final polyimide through thermal or
chemical dehydration, which closes the imide rings and eliminates water.[1][15]
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Step 1: Poly(amic acid) Formation
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Caption: Experimental workflow for two-step polyimide synthesis.

Curing and Cross-Linking Reactions

PMDA serves as an effective curing agent for epoxy resins and a chain extender for polyesters
like polyethylene terephthalate (PET).[4][5][9] In these roles, the anhydride groups react with
hydroxyl (-OH) and carboxylic acid (-COOH) end-groups on polymer chains. This reaction links
separate chains together, increasing the polymer's molecular weight and improving its
mechanical and rheological properties.[3]
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Caption: Logical diagram of PMDA as a polymer chain extender.

Experimental Protocols

The following sections detail methodologies for the synthesis and analysis of PMDA and its
derivatives.

Laboratory Synthesis of PMDA from Pyromellitic Acid

This protocol describes the dehydration of pyromellitic acid to yield PMDA, a common
laboratory-scale preparation.[2][3][16]

e Apparatus: A round-bottom flask equipped with a reflux condenser and a magnetic stirrer.
e Reagents: Pyromellitic acid, acetic anhydride (in excess).

o Procedure: a. Suspend pyromellitic acid in acetic anhydride within the flask. b. Heat the
mixture to reflux and maintain for several hours to ensure complete dehydration.[16] c. Cool
the reaction mixture, allowing the PMDA product to crystallize. d. Collect the solid product by
vacuum filtration. e. Wash the crystals with a suitable solvent (e.g., dry ether) to remove
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residual acetic anhydride and acetic acid. f. Dry the purified PMDA product in a vacuum
oven. For high purity, the product can be further purified by vacuum sublimation.[9]

Synthesis of PMDA-ODA Polyimide

This protocol outlines a general procedure for synthesizing a polyimide from PMDA and 4,4'-
oxydianiline (ODA).[15]

o Apparatus: A three-neck flask with a mechanical stirrer, nitrogen inlet, and addition funnel,

placed in a heating mantle.

o Reagents: Pyromellitic dianhydride (PMDA), 4,4'-oxydianiline (ODA), N,N-
dimethylformamide (DMF, anhydrous), Methanol.

e Procedure: a. Dissolve a stoichiometric amount of ODA in anhydrous DMF in the flask under
a nitrogen atmosphere. b. Slowly add an equimolar amount of solid PMDA to the stirred ODA
solution at room temperature. The viscosity will increase significantly as the poly(amic acid)
forms. c. Continue stirring the solution for 2-4 hours at room temperature to ensure complete
polymerization to the poly(amic acid). d. For thermal imidization, heat the poly(amic acid)
solution to 180 °C and maintain for 10-12 hours.[15] Water will be eliminated during this
process. e. After cooling, precipitate the resulting polyimide by slowly pouring the polymer
solution into a large volume of methanol with vigorous stirring. f. Filter the solid polyimide,
wash thoroughly with fresh methanol, and dry in a vacuum oven at 75 °C.[15]

Determination of Water Solubility (Based on OECD
Guideline 105)

The "Flask Method" is a standard procedure for determining the water solubility of a substance.
[11]

¢ Principle: A surplus of the substance is agitated in water at a constant temperature until
equilibrium is reached. The concentration of the substance in the aqueous phase is then
determined by a suitable analytical method.

e Procedure: a. Add an excess amount of PMDA to a flask containing deionized water. b.
Agitate the flask at a constant temperature (e.g., 20 °C) for a sufficient time to reach
equilibrium (typically 24 hours). Note that for PMDA, this measures the combined solubility
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and initial hydrolysis rate. c. Centrifuge the solution to separate undissolved solid. d. Analyze
the clear aqueous supernatant to determine the concentration of dissolved species. Given its
reactivity, this would likely involve titration to measure the total acid content.

Safety and Handling

PMDA is a hazardous substance that requires careful handling to avoid exposure.[10][17]

GHS Hazard Information

Hazard Statement Description Source(s)

May cause an allergic skin
H317 , [BI[11][17]
reaction.

H318 Causes serious eye damage. [B1[11][17]

May cause allergy or asthma
H334 symptoms or breathing [B1[11][17]
difficulties if inhaled.

Handling and Personal Protective Equipment (PPE)

o Engineering Controls: Handle PMDA exclusively in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of dust.[7][8] Eyewash stations and safety
showers should be readily accessible.[17]

» Personal Protective Equipment:
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[8][17]

o Skin Protection: Wear impervious gloves and protective clothing to prevent skin contact.[8]
[12]

o Respiratory Protection: If dust is generated, use a NIOSH-approved particulate filter
respirator.[8][12]

e Special Handling: Avoid creating dust.[8] Keep containers tightly closed and away from
moisture and incompatible materials like strong oxidizing agents and alcohols.[10][17]
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Conclusion

Pyromellitic dianhydride is a cornerstone of high-performance polymer chemistry, defined by
its high reactivity and the exceptional stability it imparts to resulting materials. Its physical
properties, including a high melting point and specific solubility profile, are well-documented.
The chemical reactivity, centered on the hydrolysis of its anhydride rings and their reaction with
amines and alcohols, enables its widespread use in synthesizing polyimides and modifying
other polymers. A thorough understanding of its properties and adherence to strict safety
protocols are essential for its effective and safe utilization in research and industrial
applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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